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Compound of Interest

Compound Name: 5-Fluoro-2-methylbenzaldehyde

Cat. No.: B1334153 Get Quote

CAS Number: 22062-53-9

This technical guide provides an in-depth overview of 5-Fluoro-2-methylbenzaldehyde, a key

building block in medicinal chemistry and organic synthesis. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and applications, with a focus on its role in the development

of novel therapeutics.

Chemical and Physical Properties
5-Fluoro-2-methylbenzaldehyde is a substituted aromatic aldehyde. The presence of a

fluorine atom and a methyl group on the benzene ring imparts unique reactivity and properties

to the molecule. The fluorine atom, with its high electronegativity, influences the electron

distribution within the aromatic system, while the aldehyde functional group serves as a

versatile handle for a wide array of chemical transformations.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for 5-Fluoro-2-methylbenzaldehyde.
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Property Value Reference(s)

CAS Number 22062-53-9 [3]

Molecular Formula C₈H₇FO [3]

Molecular Weight 138.14 g/mol [3]

Appearance Colorless to light yellow liquid [4]

Density 1.1446 g/mL at 25 °C

Boiling Point 99 °C at 30 mmHg [4]

Refractive Index (n20/D) 1.5244

Flash Point 76.7 °C (170.1 °F) - closed cup [5]

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 10.3 (s, 1H, CHO),

7.6-7.1 (m, 3H, Ar-H), 2.6 (s,

3H, CH₃). Note: Predicted

values based on similar

structures.

[6][7]

¹³C NMR (CDCl₃, 101 MHz)

δ (ppm): 191 (CHO), 164 (d, J

≈ 250 Hz, C-F), 138-120 (Ar-

C), 20 (CH₃). Note: Predicted

values based on similar

structures.

[6][7]

Applications in Research and Drug Development
5-Fluoro-2-methylbenzaldehyde is a valuable intermediate in the synthesis of complex

organic molecules, particularly for pharmaceutical applications.[4][8] The strategic incorporation

of fluorine into drug candidates can enhance metabolic stability, binding affinity, and

bioavailability.[9]

Aldosterone Synthase (CYP11B2) Inhibitors
A primary application of this compound is in the synthesis of selective aldosterone synthase

(CYP11B2) inhibitors. Aldosterone is a key hormone in the Renin-Angiotensin-Aldosterone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.scbt.com/p/5-fluoro-2-methylbenzaldehyde-22062-53-9
https://www.scbt.com/p/5-fluoro-2-methylbenzaldehyde-22062-53-9
https://www.scbt.com/p/5-fluoro-2-methylbenzaldehyde-22062-53-9
https://www.researchgate.net/figure/Simplified-flowchart-of-the-renin-angiotensin-aldosterone-system-RAAS-showing-the-site_fig1_335765069
https://www.researchgate.net/figure/Simplified-flowchart-of-the-renin-angiotensin-aldosterone-system-RAAS-showing-the-site_fig1_335765069
https://www.smolecule.com/products/s755853
https://www.rsc.org/suppdata/c8/qo/c8qo00253c/c8qo00253c1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.rsc.org/suppdata/c8/qo/c8qo00253c/c8qo00253c1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.benchchem.com/product/b1334153?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-flowchart-of-the-renin-angiotensin-aldosterone-system-RAAS-showing-the-site_fig1_335765069
https://teachmephysiology.com/urinary-system/regulation/the-renin-angiotensin-aldosterone-system/
https://www.myskinrecipes.com/shop/en/ungroupable/188325-5-fluoro-2-hydroxy-3-methylbenzaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System (RAAS), which regulates blood pressure and electrolyte balance.[8][10] Overproduction

of aldosterone is implicated in various cardiovascular diseases, including hypertension and

heart failure.[11][12] By inhibiting CYP11B2, the final enzyme in the aldosterone biosynthesis

pathway, these compounds can offer a targeted therapeutic approach.[11][12]

The logical workflow for utilizing 5-Fluoro-2-methylbenzaldehyde in the discovery of

CYP11B2 inhibitors is outlined below.
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Drug Discovery Workflow for CYP11B2 Inhibitors.
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Role in the Renin-Angiotensin-Aldosterone System
(RAAS) Pathway
The diagram below illustrates the RAAS pathway and highlights the role of CYP11B2, the

target for inhibitors derived from 5-Fluoro-2-methylbenzaldehyde.
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The RAAS Pathway and Point of CYP11B2 Inhibition.
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Experimental Protocols
The aldehyde functionality of 5-Fluoro-2-methylbenzaldehyde allows it to participate in a

variety of important C-C bond-forming reactions. A frequently cited application is the Wittig

reaction to produce substituted styrenes, which can be key intermediates for more complex

molecules, including aldosterone synthase inhibitors.

Representative Protocol: Wittig Reaction
This protocol provides a general methodology for the Wittig reaction using an aldehyde such as

5-Fluoro-2-methylbenzaldehyde to form an alkene.

Objective: To synthesize a substituted styrene from 5-Fluoro-2-methylbenzaldehyde and a

phosphorus ylide.

Materials:

Methyltriphenylphosphonium bromide (1.1 equivalents)

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) (1.05 equivalents, solution in hexanes)

5-Fluoro-2-methylbenzaldehyde (1.0 equivalent)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Ylide Preparation: a. To a flame-dried, two-necked round-bottom flask under a nitrogen

atmosphere, add methyltriphenylphosphonium bromide (1.1 eq.). b. Add anhydrous THF via

syringe to dissolve the phosphonium salt. c. Cool the flask to 0 °C in an ice bath. d. Add n-
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BuLi solution (1.05 eq.) dropwise via syringe. A color change to deep yellow or orange

indicates the formation of the ylide. e. Stir the mixture at 0 °C for 1 hour.

Wittig Reaction: a. In a separate flame-dried flask, dissolve 5-Fluoro-2-
methylbenzaldehyde (1.0 eq.) in anhydrous THF. b. Slowly add the aldehyde solution to the

ylide solution at 0 °C via syringe. c. Allow the reaction mixture to warm to room temperature

and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC)

until the aldehyde is consumed.

Work-up and Purification: a. Quench the reaction by the slow addition of saturated aqueous

NH₄Cl solution. b. Transfer the mixture to a separatory funnel and extract with diethyl ether

(3 times). c. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or

Na₂SO₄. d. Filter the drying agent and concentrate the organic phase under reduced

pressure. e. The resulting crude product, containing the desired alkene and

triphenylphosphine oxide byproduct, is purified by flash column chromatography on silica gel.

Safety and Handling
5-Fluoro-2-methylbenzaldehyde is a combustible liquid and can cause serious eye damage.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times. All handling should be performed in a well-ventilated fume

hood. Keep away from heat, sparks, and open flames.

Conclusion
5-Fluoro-2-methylbenzaldehyde is a strategically important building block in modern organic

and medicinal chemistry. Its unique substitution pattern and versatile aldehyde functionality

make it an ideal starting material for the synthesis of complex molecular architectures, most

notably for the development of selective aldosterone synthase inhibitors. The information

provided in this guide serves as a comprehensive resource for researchers aiming to leverage

the properties of this compound in their synthetic and drug discovery endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1334153?utm_src=pdf-body
https://www.benchchem.com/product/b1334153?utm_src=pdf-body
https://www.benchchem.com/product/b1334153?utm_src=pdf-body
https://www.benchchem.com/product/b1334153?utm_src=pdf-body
https://www.benchchem.com/product/b1334153?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Role of steroid 11 beta-hydroxylase and steroid 18-hydroxylase in the biosynthesis of
glucocorticoids and mineralocorticoids in humans - PMC [pmc.ncbi.nlm.nih.gov]

2. nbinno.com [nbinno.com]

3. scbt.com [scbt.com]

4. researchgate.net [researchgate.net]

5. Buy 5-Fluoro-2-methylbenzaldehyde | 22062-53-9 [smolecule.com]

6. rsc.org [rsc.org]

7. rsc.org [rsc.org]

8. teachmephysiology.com [teachmephysiology.com]

9. 5-Fluoro-2-hydroxy-3-methylbenzaldehyde [myskinrecipes.com]

10. Renin–angiotensin system - Wikipedia [en.wikipedia.org]

11. The human steroid hydroxylases CYP1B1 and CYP11B2 - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Technical Guide to 5-Fluoro-2-methylbenzaldehyde].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334153#5-fluoro-2-methylbenzaldehyde-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC48470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC48470/
https://www.nbinno.com/article/other-organic-chemicals/unlocking-molecular-complexity-5-fluoro-2-methylbenzaldehyde-advanced-organic-synthesis-bo
https://www.scbt.com/p/5-fluoro-2-methylbenzaldehyde-22062-53-9
https://www.researchgate.net/figure/Simplified-flowchart-of-the-renin-angiotensin-aldosterone-system-RAAS-showing-the-site_fig1_335765069
https://www.smolecule.com/products/s755853
https://www.rsc.org/suppdata/c8/qo/c8qo00253c/c8qo00253c1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://teachmephysiology.com/urinary-system/regulation/the-renin-angiotensin-aldosterone-system/
https://www.myskinrecipes.com/shop/en/ungroupable/188325-5-fluoro-2-hydroxy-3-methylbenzaldehyde.html
https://en.wikipedia.org/wiki/Renin%E2%80%93angiotensin_system
https://pubmed.ncbi.nlm.nih.gov/12452430/
https://pubmed.ncbi.nlm.nih.gov/12452430/
https://www.researchgate.net/publication/11017953_The_human_steroid_hydroxylases_CYP1B1_and_CYP11B2
https://www.benchchem.com/product/b1334153#5-fluoro-2-methylbenzaldehyde-cas-number
https://www.benchchem.com/product/b1334153#5-fluoro-2-methylbenzaldehyde-cas-number
https://www.benchchem.com/product/b1334153#5-fluoro-2-methylbenzaldehyde-cas-number
https://www.benchchem.com/product/b1334153#5-fluoro-2-methylbenzaldehyde-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

